molecular formula C10H11BrO2 B8608230 2-(3-(Bromomethyl)-5-methylphenyl)acetic acid

2-(3-(Bromomethyl)-5-methylphenyl)acetic acid

Cat. No. B8608230
M. Wt: 243.10 g/mol
InChI Key: OGCZOGOPQXFHFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-(Bromomethyl)-5-methylphenyl)acetic acid is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(Bromomethyl)-5-methylphenyl)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(Bromomethyl)-5-methylphenyl)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H11BrO2

Molecular Weight

243.10 g/mol

IUPAC Name

2-[3-(bromomethyl)-5-methylphenyl]acetic acid

InChI

InChI=1S/C10H11BrO2/c1-7-2-8(5-10(12)13)4-9(3-7)6-11/h2-4H,5-6H2,1H3,(H,12,13)

InChI Key

OGCZOGOPQXFHFQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)CBr)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

NBS (3.12 g) was added portionwise over 1 hour to a solution of 2-(3,5-dimethylphenyl)acetic acid (3.6 g) and AIBN (0.015 g) in ethyl acetate (100 mL) at 50° C. under nitrogen. More AIBN (0.015 g) was added and the mixture was heated to reflux for 3 hours. The reaction mixture was washed with 10% aqueous sodium chloride solution (2×200 mL), dried over magnesium sulphate, filtered and evaporated. The crude material was purified by flash silica chromatography using 20% ethyl acetate in isohexane containing 1% acetic acid as solvent. Fractions containing the product were evaporated to dryness to afford a solid which was triturated with cyclohexane (10 mL) to yield the subtitled compound as a white solid. Yield 2.10 g.
Name
Quantity
3.12 g
Type
reactant
Reaction Step One
Quantity
3.6 g
Type
reactant
Reaction Step One
Name
Quantity
0.015 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0.015 g
Type
reactant
Reaction Step Two

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